Cas no 932528-35-3 (2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide
• CAS No: 932528-35-3
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5442594
• Update Time: 2025-10-20

2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide
• 2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C18H19N3O2/c1-11-5-6-12(2)16(7-11)20-17(22)10-21-14(4)8-13(3)15(9-19)18(21)23/h5-8H,10H2,1-4H3,(H,20,22)
• InChI Key： FBFLMOKVUXCMRZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CN1C(=O)C(C#N)=C(C)C=C1C

Additional information on 2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide

Comprehensive Overview of 2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide (CAS No. 932528-35-3)

The compound 2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide (CAS No. 932528-35-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyano and acetamide functional groups, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in oncology and metabolic diseases.

In recent years, the scientific community has shown heightened interest in pyridine derivatives due to their versatile pharmacological properties. The presence of a dihydropyridin-1-yl moiety in this compound suggests potential interactions with biological targets involved in inflammation and cell proliferation. This aligns with current trends in precision medicine, where molecules like 932528-35-3 are screened for their ability to modulate specific pathways, such as MAPK or PI3K/AKT, which are frequently searched topics in academic and industry databases.

From a synthetic chemistry perspective, the 2,5-dimethylphenyl group in 2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. This characteristic is particularly relevant given the rising focus on oral drug delivery and bioavailability enhancement strategies, which dominate discussions in pharmaceutical forums and research publications. Computational studies of this compound’s ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile could further validate its suitability for preclinical development.

The compound’s cyano group also opens avenues for structural derivatization, a hot topic in medicinal chemistry circles. Researchers are actively investigating how modifications to this functional group could alter binding affinity or selectivity toward specific receptors. Such studies often leverage AI-driven molecular docking tools—a frequently searched keyword in modern drug discovery—to predict interactions with proteins like G-protein-coupled receptors (GPCRs) or ion channels.

Analytical methods for characterizing CAS No. 932528-35-3, such as HPLC, LC-MS, and NMR spectroscopy, are essential for quality control in its synthesis. These techniques are widely discussed in peer-reviewed journals and online platforms, reflecting their importance in ensuring compound purity—a key concern for laboratories and manufacturers. Additionally, the compound’s stability under various pH conditions is a subject of interest, given the emphasis on formulation science in pharmaceutical development.

In summary, 2-(3-cyano-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(2,5-dimethylphenyl)acetamide represents a compelling case study at the intersection of organic synthesis, drug design, and biochemical screening. Its structural complexity and functional diversity position it as a valuable scaffold for future therapeutic innovations, resonating with contemporary research priorities and frequently searched scientific queries.